1-(3,5-dimethylthiophen-2-yl)methanamine hydrochloride
Description
“1-(3,5-dimethylthiophen-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2551119-52-7 . It has a molecular weight of 177.7 and its IUPAC name is (3,5-dimethylthiophen-2-yl)methanamine hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NS.ClH/c1-5-3-6(2)9-7(5)4-8;/h3H,4,8H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure and formula.Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. The compound also has several precautionary statements: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes correspond to recommended measures to minimize or prevent adverse effects resulting from exposure to the hazardous compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-dimethylthiophen-2-yl)methanamine hydrochloride involves the reaction of 3,5-dimethylthiophene-2-carboxaldehyde with methylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,5-dimethylthiophene-2-carboxaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3,5-dimethylthiophene-2-carboxaldehyde with excess methylamine in ethanol at room temperature to form the imine intermediate.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature to reduce the imine to the amine.", "Step 3: Add hydrochloric acid to the amine and stir for several hours at room temperature to form the hydrochloride salt.", "Step 4: Isolate the product by filtration and wash with cold ethanol." ] } | |
CAS No. |
2551119-52-7 |
Molecular Formula |
C7H12ClNS |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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